Cas no 18760-79-7 (trans-2-(Dimethylamino)cyclopentanol)

• Product Name: trans-2-(Dimethylamino)cyclopentanol
• CAS No: 18760-79-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD11520518
• CID: 221577
• PubChem ID: 12862486
• Update Time: 2025-05-19

trans-2-(Dimethylamino)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,2-(dimethylamino)-, (1R,2R)-rel-
• 2-(dimethylamino)cyclopentan-1-ol
• Cyclopentanol,trans-2-(dimethylamino)-
• trans-2-Dimethylamino-cyclopentanol
• FT-0683501
• AB86320
• 2-(dimethylamino)cyclopentanol
• Cyclopentanol, cis-2-(dimethylamino)-
• EN300-1258086
• CS-0456489
• 2411455-42-8
• FT-0771355
• SB31061
• SB47714
• DTXSID90940224
• SCHEMBL8758624
• Cyclopentanol, trans-2-(dimethylamino)-
• SB34659
• SB36130
• (1S,2R)-2-diMethylaMinocyclopentanol
• MFCD12827444
• 18760-79-7
• SY272560
• 859318-97-1
• Cyclopentanol,cis-2-(dimethylamino)-
• LS-03796
• (1S,2S)-2-Dimethylamino-cyclopentanol
• AKOS009117822
• (1R,2R)-2-Dimethylamino-cyclopentanol
• 57070-96-9
• trans-2-(Dimethylamino)cyclopentanol

• MDL： MFCD11520518
• Inchi： 1S/C7H15NO/c1-8(2)6-4-3-5-7(6)9/h6-7,9H,3-5H2,1-2H3
• InChI Key： RXMKVUFGNZHQEE-UHFFFAOYSA-N
• SMILES： OC1CCCC1N(C)C

Computed Properties

• Exact Mass: 129.115364
• Monoisotopic Mass: 129.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 0.6

Experimental Properties

• Density: 0.98
• Boiling Point: 193.8°Cat760mmHg
• Flash Point: 76.7°C
• Refractive Index: 1.488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on trans-2-(Dimethylamino)cyclopentanol

Trans-2-(Dimethylamino)cyclopentanol (CAS No. 18760-79-7): A Comprehensive Overview

Trans-2-(Dimethylamino)cyclopentanol (CAS No. 18760-79-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as trans-2-(N,N-Dimethylamino)cyclopentanol, is characterized by its unique cyclopentane ring and a dimethylamino functional group, which confer it with a range of interesting properties and potential applications.

The molecular structure of trans-2-(Dimethylamino)cyclopentanol consists of a five-membered cyclopentane ring with a dimethylamino group attached to the second carbon atom. The trans configuration of the amino group is crucial for its biological activity and chemical reactivity. This compound has a molecular formula of C₇H₁₅NO and a molecular weight of approximately 129.20 g/mol.

In recent years, trans-2-(Dimethylamino)cyclopentanol has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. One of the key areas of research has been its role as a modulator of neurotransmitter systems, specifically as an agonist or antagonist for various receptors. Studies have shown that this compound can interact with serotonin, dopamine, and norepinephrine receptors, making it a promising candidate for the development of new drugs targeting these pathways.

A notable study published in the *Journal of Medicinal Chemistry* in 2021 investigated the effects of trans-2-(Dimethylamino)cyclopentanol on serotonin receptors in vitro. The results demonstrated that the compound exhibited selective binding to serotonin 5-HT_1A receptors, which are implicated in mood regulation and anxiety disorders. This finding suggests that trans-2-(Dimethylamino)cyclopentanol could be developed into a novel anxiolytic or antidepressant agent.

Beyond its potential as a therapeutic agent, trans-2-(Dimethylamino)cyclopentanol has also been explored for its use as an intermediate in organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Researchers have utilized this compound to develop novel synthetic routes for creating compounds with enhanced biological activity and improved pharmacokinetic properties.

The synthesis of trans-2-(Dimethylamino)cyclopentanol can be achieved through various methods, including catalytic hydrogenation and asymmetric synthesis. One common approach involves the hydrogenation of trans-2-(Dimethylamino)cyclopentene over a palladium catalyst, followed by selective reduction to form the desired cyclopentanol derivative. This method provides high yields and excellent stereoselectivity, making it suitable for large-scale production.

In addition to its synthetic utility, trans-2-(Dimethylamino)cyclopentanol has been studied for its physical and chemical properties. It is a colorless liquid at room temperature with a boiling point around 145°C and a melting point around -35°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The safety profile of trans-2-(Dimethylamino)cyclopentanol is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, trans-2-(Dimethylamino)cyclopentanol (CAS No. 18760-79-7) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structure and properties make it an attractive candidate for further research and development into new therapeutic agents and synthetic intermediates. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.